(3-Aminophenyl)(4-chlorophenyl)methanone
Overview
Description
(3-Aminophenyl)(4-chlorophenyl)methanone, also known as 3-Amino-4-chlorophenylmethanone, is a chemical compound belonging to the group of substituted anilines. It is a colorless solid with a molecular weight of 230.6 g/mol and a melting point of 53-54 °C. It is soluble in water and has a characteristic odor. 3-Aminophenyl)(4-chlorophenyl)methanone has a variety of applications in the fields of medicine, chemistry, and biochemistry.
Scientific Research Applications
3-Aminophenyl)(4-chlorophenyl)methanone has a variety of applications in scientific research. It is used in the synthesis of organic compounds and as a reagent in organic reactions. It is also used in the synthesis of pharmaceuticals, agrochemicals, and dyes. In addition, it is used in the preparation of various organic catalysts and in the synthesis of fluorescent compounds.
Mechanism Of Action
The mechanism of action of 3-Aminophenyl)(4-chlorophenyl)methanone is not well understood. However, it is thought to involve an acid-catalyzed reaction between the aniline and the 4-chlorobenzaldehyde. This reaction produces an intermediate which is then further reacted to produce the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Aminophenyl)(4-chlorophenyl)methanone are not well understood. However, it is thought to have some potential toxicity due to its ability to inhibit certain enzymes. In addition, it has been shown to be mutagenic in certain tests.
Advantages And Limitations For Lab Experiments
The advantages of using 3-Aminophenyl)(4-chlorophenyl)methanone in lab experiments include its low cost, ease of synthesis, and low toxicity. However, it is also important to note that it is a volatile compound and must be handled with care. In addition, it is not well understood and may have unknown effects on biological systems.
Future Directions
The potential future directions for research involving 3-Aminophenyl)(4-chlorophenyl)methanone include further studies into its mechanism of action, toxicity, and potential applications. In addition, further research could be conducted into its potential use in the synthesis of pharmaceuticals, agrochemicals, and dyes. Other potential future directions include the development of methods for more efficient synthesis and the investigation of its potential use in biotechnology.
properties
IUPAC Name |
(3-aminophenyl)-(4-chlorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO/c14-11-6-4-9(5-7-11)13(16)10-2-1-3-12(15)8-10/h1-8H,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYWDQCUUITYDGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80544932 |
Source
|
| Record name | (3-Aminophenyl)(4-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80544932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Aminophenyl)(4-chlorophenyl)methanone | |
CAS RN |
62261-26-1 |
Source
|
| Record name | (3-Aminophenyl)(4-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80544932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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